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Compound of Interest

Compound Name: Bromine trifluoride

Cat. No.: B1216658 Get Quote

Audience: Researchers, scientists, and drug development professionals. Content Type:

Essential, immediate safety and logistical information, including operational and disposal plans.

This document provides procedural guidance for the safe handling and disposal of Bromine
Trifluoride (BrF₃). Given its extreme reactivity and toxicity, all procedures must be conducted

with the utmost caution and adherence to safety protocols.

Immediate Safety and Hazard Information
Bromine trifluoride is a highly reactive, corrosive, and toxic substance.[1] It is a powerful

oxidizing and fluorinating agent that reacts explosively with water and organic compounds.[2][3]

Vapors are severely irritating, and the liquid can cause severe burns to all human tissue.[3]

Inhalation can be fatal.[2][4]

Key Hazards:

Extreme Reactivity: Reacts violently with water, releasing toxic and corrosive gases such as

hydrofluoric acid.[1][2][5]

Strong Oxidizer: May cause fire or explosion on contact with combustible materials.[2][5]

High Corrosivity: Corrodes most metals, tissues, and even glass.[5]

Acute Toxicity: Fatal if inhaled or swallowed and causes severe, destructive burns upon skin

contact.[2]
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Personal Protective Equipment (PPE): When handling BrF₃, the following minimum PPE is

mandatory:

Respiratory Protection: A full-facepiece, self-contained breathing apparatus (SCBA) is

required.[5]

Body Protection: Gas-tight, chemically protective clothing.[2]

Hand Protection: Gloves resistant to BrF₃ are essential.[1]

Eye Protection: A face shield and chemical safety goggles are mandatory.[1][5] Contact

lenses should never be worn when working with BrF₃.

Physical and Chemical Properties
A summary of key quantitative data for Bromine Trifluoride is provided below.

Property Value Citation(s)

Chemical Formula BrF₃ [1]

Molar Mass 136.90 g/mol [1][6]

Appearance
Colorless to yellowish, fuming

liquid
[1][6]

Odor Pungent, choking [1][3]

Density 2.803 g/cm³ [1]

Melting Point 8.8 °C (47.8 °F) [1][7]

Boiling Point 125.7 °C (258.3 °F) [1]

Solubility
Reacts violently and explodes

on contact with water
[1][3]

Oxidation State of Br +3 [1]

Emergency Protocol: Spill Response
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In the event of a Bromine Trifluoride spill, immediate and decisive action is critical.

Experimental Protocol: Spill Cleanup

Evacuate: Immediately evacuate all non-essential personnel from the affected area and

restrict access.[8]

Ventilate: Ensure the area is well-ventilated, if this can be done safely.[1]

Don PPE: Only trained personnel equipped with the full, mandatory PPE (Section 1) should

address the spill.[2]

Stop the Leak: If it is safe to do so, stop the source of the leak.[4]

Containment (Small Spills):

DO NOT USE WATER OR FOAM.[5][7]

Cover the spill with a dry, inert, non-combustible absorbent material such as dry sand, dry

earth, or soda ash.[6][7]

Place a plastic sheet over the absorbent material to minimize spreading or reaction with

atmospheric moisture.[7]

Containment (Large Spills): Do not attempt to clean up or dispose of a large spill. This must

be handled by a specialist team.[7]

Collection: Carefully sweep or shovel the absorbed material into an appropriate, dry, sealed

container for disposal.[2]

Disposal: Label the container as hazardous waste containing Bromine Trifluoride. Contact

a licensed hazardous waste disposal contractor for removal.[2][4]

Decontamination: Ventilate the area of the spill after the cleanup is complete.[2]
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Standard laboratory procedures are not suitable for the disposal of Bromine Trifluoride due to

its extreme hazards.

Step-by-Step Disposal Plan:

DO NOT Attempt Neutralization: Under no circumstances should researchers attempt to

neutralize or dispose of waste BrF₃ by reacting it with water, bases, or any other chemicals.

The reaction is violent and releases highly toxic fumes.[1][2]

Return to Supplier: The safest and most recommended method of disposal is to return the

chemical to the supplier in its original, properly labeled shipping container. Ensure all valve

caps and plugs are secured.

Contact a Professional Disposal Service: If returning to the supplier is not possible, the

material must be disposed of through a licensed and approved hazardous waste disposal

contractor.[2][4] Provide them with the Safety Data Sheet (SDS) and all relevant information.

Storage Pending Disposal: While awaiting disposal, store the container in a cool, dry, well-

ventilated area away from incompatible materials such as combustibles, reducing agents,

and water.[1][4] The container must be kept tightly closed and under an inert gas if possible.

[2]

Chemical Principle of Neutralization (For Specialist Use Only): Professional disposal facilities

may employ controlled hydrolysis to neutralize BrF₃. The substance reacts violently with water

to form hydrofluoric acid and other compounds.[1] In a controlled setting, this reaction can be

managed, and the resulting acidic products are neutralized with a base, such as soda ash or

lime.[5][6] A study on the chemical analysis of BrF₃ involved hydrolysis in a sodium hydroxide

(NaOH) solution, which converted the bromine and fluorine into various ions like F⁻, Br⁻, BrO⁻,

and BrO₃⁻.[9] This process is exceedingly dangerous and should only be performed by highly

trained professionals in specialized facilities.

Visual Workflow for Disposal and Spill Response
The following diagram outlines the logical steps and decision-making process for handling a

BrF₃ spill or waste material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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